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Compound of Interest

Compound Name: 1-(Chloromethoxy)octadecane

Cat. No.: B15334931 Get Quote

An In-depth Technical Guide to 1-
Chlorooctadecane
Disclaimer: Initial searches for "1-(Chloromethoxy)octadecane" did not yield a matching

chemical profile. The data presented in this guide pertains to 1-Chlorooctadecane, a closely

related and more extensively documented compound, which is presumed to be the subject of

interest.

This technical guide provides a comprehensive overview of 1-Chlorooctadecane, including its

chemical and physical properties, a detailed experimental protocol for its synthesis, and its

applications, particularly for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
1-Chlorooctadecane, also known as octadecyl chloride or stearyl chloride, is a long-chain alkyl

halide. Its extended hydrocarbon tail imparts significant hydrophobicity, making it a valuable

intermediate in the synthesis of various amphiphilic molecules.

Table 1: Quantitative Data for 1-Chlorooctadecane
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Property Value Source(s)

Molecular Formula C18H37Cl [1][2][3][4]

Molecular Weight 288.94 g/mol [1][2][5]

CAS Number 3386-33-2 [1][2][3][4]

Appearance
Clear, colorless to yellowish

liquid after melting
[1]

Melting Point 20-24 °C [1][6]

Boiling Point
157-158 °C at 1.5 mmHg;

347.8 °C at 760 mmHg
[1][6][7]

Density 0.849 g/mL at 25 °C [5][6]

Refractive Index n20/D 1.451 [1][5]

Water Solubility 0.03 g/L at 20 °C [1][6]

Solubility
Slightly soluble in chloroform

and dichloromethane
[1]

Experimental Protocol: Synthesis of 1-
Chlorooctadecane
The following protocol details a semi-continuous process for the synthesis of 1-

Chlorooctadecane from 1-octadecanol, achieving a high conversion rate.

Materials:

1-Octadecanol

N-n-octylalkylpyridinium chloride (catalyst)

Gaseous hydrogen chloride (HCl)

1 L jacketed glass reactor with a glass paddle stirrer
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Reactant metering immersion tube

Distillation apparatus

Procedure:

Reactor Setup: A 1-liter jacketed glass reactor equipped with a glass paddle stirrer and an

immersion tube for reactant metering is assembled.

Catalyst Introduction: 220 g of N-n-octylalkylpyridinium chloride is added to the reactor.

Temperature Adjustment: The temperature of the reactor is raised to and maintained at 150

°C.

Reactant Addition: 447 g of n-octadecanol is introduced uniformly into the reactor through

the immersion tube over a period of 5 hours.[2]

Gaseous HCl Introduction: Throughout the 5-hour addition of n-octadecanol, gaseous

hydrogen chloride is continuously metered into the reactor via the immersion tube in a slight

stoichiometric excess.

Water Removal: The water formed during the reaction is simultaneously removed by

distillation.[2]

Post-Reaction: After the addition of n-octadecanol is complete, the reaction is allowed to

continue for an additional 3 hours at 150 °C with continuous HCl sparging.

Workup: The workup of the reaction mixture is analogous to standard procedures for the

purification of alkyl chlorides, which may include washing with water and/or a mild base to

remove excess HCl and catalyst, followed by drying and distillation to isolate the pure 1-

Chlorooctadecane.

Yield: This process results in a 99.8% conversion of n-octadecanol to 1-Chlorooctadecane.

[2]

Applications in Research and Drug Development
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1-Chlorooctadecane serves as a versatile chemical intermediate with several applications

relevant to the pharmaceutical and life sciences sectors:

Surfactant and Emulsifier Synthesis: Its long alkyl chain makes it a suitable starting material

for the synthesis of various surfactants and emulsifiers used in drug formulation and delivery

systems.[8]

Raw Material for Organic Synthesis: It is a key reactant in the synthesis of other

functionalized long-chain alkanes. For instance, it can be used to produce octadecanethiol, a

compound utilized in the formation of self-assembled monolayers on gold surfaces, which

has applications in biosensors and drug delivery platforms.

Cosmetics and Personal Care: In the cosmetic industry, it is used in the production of hair

and skin care products, acting as a conditioning agent, emollient, and viscosity regulator.[8]

Intermediate for Pharmaceuticals and Agrochemicals: 1-Chlorooctadecane can be a

precursor in the synthesis of more complex organic molecules, including active

pharmaceutical ingredients and agrochemicals.[8]

Visualization of the Synthesis Workflow
The following diagram illustrates the key steps in the semi-continuous synthesis of 1-

Chlorooctadecane.
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Caption: Workflow for the semi-continuous synthesis of 1-Chlorooctadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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